Cas no 4630-20-0 (3-Methylcarbazole)

3-Methylcarbazole is a heterocyclic aromatic compound featuring a carbazole core with a methyl substituent at the 3-position. This derivative is valued for its role as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and advanced materials. Its rigid polycyclic structure contributes to desirable electronic properties, making it useful in optoelectronic applications such as organic light-emitting diodes (OLEDs) and charge-transport materials. The methyl group enhances solubility and processability while retaining the thermal and chemical stability inherent to carbazole derivatives. 3-Methylcarbazole is commonly employed in research and industrial settings for its versatility and well-characterized reactivity.
3-Methylcarbazole structure
3-Methylcarbazole structure
Product Name:3-Methylcarbazole
CAS No:4630-20-0
MF:C13H11N
MW:181.233143091202
MDL:MFCD00464338
CID:329674
PubChem ID:253661981
Update Time:2025-05-27

3-Methylcarbazole Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 3-methyl-
    • 3-Methyl-9H-carbazole
    • 3-Methylcarbazole
    • 3-methylcabazole
    • 3-Methyl-carbazol
    • 3-Methylcarbazole200µg
    • 6-methylcarbazole
    • 9H-Carbazole,3-methyl
    • NSC 10154
    • CHEMBL1173768
    • HY-W047478
    • AKOS003654161
    • 18UX66Z45K
    • M2561
    • T72490
    • FT-0692230
    • DTXSID90196805
    • 3-Methyl-9H-carbazole #
    • 2-TOLUENESULFONICACID
    • Carbazole, 3-methyl-
    • MFCD00464338
    • NSC-10154
    • EINECS 225-048-1
    • NS00031595
    • NSC10154
    • 4630-20-0
    • SCHEMBL262221
    • CS-0099222
    • Q63398622
    • AS-57978
    • UNII-18UX66Z45K
    • DTXCID90119296
    • DB-241170
    • 4230-20-0
    • MDL: MFCD00464338
    • Inchi: 1S/C13H11N/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)14-13/h2-8,14H,1H3
    • InChI Key: PHKYYUQQYARDIU-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 181.08900
  • Monoisotopic Mass: 181.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 15.8A^2

Experimental Properties

  • Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 206.0 to 210.0 deg-C
  • Boiling Point: 365°C(lit.)
  • Flash Point: 165.4±11.9 °C
  • Refractive Index: 1.6191 (estimate)
  • Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
  • PSA: 15.79000
  • LogP: 3.62950
  • λmax: 342(EtOH)(lit.)
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methylcarbazole Security Information

3-Methylcarbazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Methylcarbazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:4630-20-0)3-METHYLCARBAZOLE
Order Number:sfd612
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:4630-20-0)3-Methylcarbazole
Order Number:LE17738
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

3-Methylcarbazole Related Literature

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Suzhou Senfeida Chemical Co., Ltd
(CAS:4630-20-0)3-METHYLCARBAZOLE
sfd612
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4630-20-0)3-Methylcarbazole
LE17738
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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